Cas no 477330-64-6 (<br>2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(napht halen-2-yl)ethanone)

• Product Name: <br>2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(napht halen-2-yl)ethanone
• CAS No: 477330-64-6
• MF: C₂₅H₁₇BrN₄OS
• MW: 501.397682905197
• CID: 3050652
• PubChem ID: 1568120
• Update Time: 2025-04-21

<br>2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(napht halen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• <br>2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(napht halen-2-yl)ethanone
• AKOS002174260
• 2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(naphthalen-2-yl)ethanone
• 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(naphthalen-2-yl)ethanone
• 650-519-7
• 2-((4-(4-BR-PH)5-(4-PYRIDINYL)4H-1,2,4-TRIAZOL-3-YL)THIO)-1-(2-NAPHTHYL)ETHANONE
• STK722969
• 477330-64-6

• Inchi： 1S/C25H17BrN4OS/c26-21-7-9-22(10-8-21)30-24(18-11-13-27-14-12-18)28-29-25(30)32-16-23(31)20-6-5-17-3-1-2-4-19(17)15-20/h1-15H,16H2
• InChI Key： LPXNTLPOLHVLOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=CN=CC=1)SCC(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 500.03064Da
• Monoisotopic Mass: 500.03064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 86Ų